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Compound of Interest

Compound Name: Methyl anthranilate

Cat. No.: B042735

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
methyl anthranilate, ensuring compliance with hazardous waste regulations and fostering a
culture of safety.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle methyl anthranilate with
appropriate personal protective equipment (PPE). This chemical is classified as a skin irritant
and can cause serious eye irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

» Eye Protection: Wear safety glasses with side-shields or chemical goggles that conform to
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[3]

o Hand Protection: Handle with chemically resistant gloves. Gloves must be inspected prior to
use.[4]

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]
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» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[2][3]

Ensure that eyewash stations and safety showers are readily accessible in the work area.[3]

Spill Response Protocol

In the event of a methyl anthranilate spill, follow these procedures to contain and clean up the
material safely:

Evacuate and Ventilate: For non-emergency personnel, evacuate the immediate area.
Ensure the area is well-ventilated.[5]

Contain the Spill: For liquid spills, use an inert absorbent material such as dry clay, sand, or
commercially available sorbents to soak up the chemical.[4][6] Prevent the spill from entering
drains or surface waters.[7]

Collect and Store Waste: Carefully collect the absorbed material and place it into a suitable,
closed, and properly labeled container for hazardous waste disposal.[4] Do not return spilled
material to the original container.[6]

Decontaminate the Area: Wash the contaminated surfaces with alcohol, followed by a strong
soap and water solution.[8]

Dispose of Contaminated Materials: All contaminated clothing and cleanup materials should
be sealed in a vapor-tight plastic bag and disposed of as hazardous waste.[8]

Step-by-Step Disposal Procedures

The disposal of methyl anthranilate must adhere to federal, state, and local hazardous waste
regulations, primarily governed by the Resource Conservation and Recovery Act (RCRA) in the
United States.[9][10] This act mandates a "cradle-to-grave" approach to hazardous waste
management.[9][10]

1. Waste Characterization:

o Methyl anthranilate is not typically listed as a "P-list" or "U-list" hazardous waste. However,
it may be considered hazardous due to its characteristics, such as being an irritant.[1][2] A
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formal hazardous waste determination should be conducted based on the specific
characteristics of the waste stream.

2. Waste Collection and Storage:

o Container: Use a chemically compatible container for collecting methyl anthranilate waste.
The original container is often a good choice, provided it is in good condition.[11] Ensure the
container has a secure, leak-proof closure.[12]

» Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"
and a description of the contents, including the full chemical name and approximate
percentages of each component.[11][13]

o Segregation: Store methyl anthranilate waste separately from incompatible materials such
as acids, bases, acid anhydrides, acid chlorides, chloroformates, and reducing agents.[2][3]
Store acids and bases separately.[11]

o Satellite Accumulation Area (SAA): Hazardous waste must be stored in a designated SAA at
or near the point of generation.[11][14] The containers in the SAA must be kept closed
except when adding or removing waste.[11]

3. Arranging for Disposal:

o Contact Environmental Health & Safety (EHS): Do not dispose of methyl anthranilate down
the drain or in the regular trash.[14][15] Contact your institution's Environmental Health &
Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[14]

o Documentation: Complete any necessary hazardous waste tags or manifests as required by
your institution and EHS.[13] This documentation tracks the waste from the laboratory to its
final disposal facility.[16]

Quantitative Data Summary

While specific quantitative thresholds for disposal are determined by local regulations and
institutional policies, the following table summarizes key physical and chemical properties of
methyl anthranilate relevant to its handling and disposal.
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Property Value

Melting Point 24 °C /1 75.2 °F[3]

Boiling Point 256 °C /492.8 °F @ 760 mmHg[3]
Flash Point 104 °C [ 219.2 °F[3]

Specific Gravity 1.168[3]

Vapor Pressure 1 mmHg @ 20 °C[3]

Autoignition Temperature 530 °C /986 °F[3]

Methyl Anthranilate Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of methyl
anthranilate in a laboratory setting.
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Methyl Anthranilate Disposal Workflow
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Caption: Decision workflow for the safe disposal of methyl anthranilate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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